Piperazine, 1-(8-chloro-10,11-dihydrodibenzo(b,f)thiepin-10-yl)-4-meth yl-, S-oxide, (Z)-2-butenedio
Piperazine, 1-(8-chloro-10,11-dihydrodibenzo(b,f)thiepin-10-yl)-4-meth yl-, S-oxide, (Z)-2-butenedio
Brand Name:
Vulcanchem
CAS No.:
19939-38-9
VCID:
VC0008516
InChI:
InChI=1S/C19H21ClN2OS.C4H4O4/c1-21-8-10-22(11-9-21)17-12-14-4-2-3-5-18(14)24(23)19-7-6-15(20)13-16(17)19;5-3(6)1-2-4(7)8/h2-7,13,17H,8-12H2,1H3;1-2H,(H,5,6)(H,7,8)/b;2-1+
SMILES:
CN1CCN(CC1)C2CC3=CC=CC=C3S(=O)C4=C2C=C(C=C4)Cl.C(=CC(=O)O)C(=O)O
Molecular Formula:
C19H21ClN2OS.C4H4O4
Molecular Weight:
477 g/mol
Piperazine, 1-(8-chloro-10,11-dihydrodibenzo(b,f)thiepin-10-yl)-4-meth yl-, S-oxide, (Z)-2-butenedio
CAS No.: 19939-38-9
Main Products
VCID: VC0008516
Molecular Formula: C19H21ClN2OS.C4H4O4
Molecular Weight: 477 g/mol
| CAS No. | 19939-38-9 |
|---|---|
| Product Name | Piperazine, 1-(8-chloro-10,11-dihydrodibenzo(b,f)thiepin-10-yl)-4-meth yl-, S-oxide, (Z)-2-butenedio |
| Molecular Formula | C19H21ClN2OS.C4H4O4 |
| Molecular Weight | 477 g/mol |
| IUPAC Name | (E)-but-2-enedioic acid;3-chloro-5-(4-methylpiperazin-1-yl)-5,6-dihydrobenzo[b][1]benzothiepine 11-oxide |
| Standard InChI | InChI=1S/C19H21ClN2OS.C4H4O4/c1-21-8-10-22(11-9-21)17-12-14-4-2-3-5-18(14)24(23)19-7-6-15(20)13-16(17)19;5-3(6)1-2-4(7)8/h2-7,13,17H,8-12H2,1H3;1-2H,(H,5,6)(H,7,8)/b;2-1+ |
| Standard InChIKey | PLBWDCKIHMPPRA-WLHGVMLRSA-N |
| Isomeric SMILES | CN1CCN(CC1)C2CC3=CC=CC=C3S(=O)C4=C2C=C(C=C4)Cl.C(=C/C(=O)O)\C(=O)O |
| SMILES | CN1CCN(CC1)C2CC3=CC=CC=C3S(=O)C4=C2C=C(C=C4)Cl.C(=CC(=O)O)C(=O)O |
| Canonical SMILES | CN1CCN(CC1)C2CC3=CC=CC=C3S(=O)C4=C2C=C(C=C4)Cl.C(=CC(=O)O)C(=O)O |
| Synonyms | Piperazine, 1-(8-chloro-10,11-dihydrodibenzo(b,f)thiepin-10-yl)-4-meth yl-, S-oxide, (Z)-2-butenedioate (1:1) |
| PubChem Compound | 6445054 |
| Last Modified | Nov 11 2021 |
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